Cas no 957060-82-1 (2,3-Difluoro-5-nitrophenylboronic acid)

• Product Name: 2,3-Difluoro-5-nitrophenylboronic acid
• CAS No: 957060-82-1
• MF: C₆H₄BF₂NO₄
• MW: 202.908068656921
• MDL: MFCD09027242
• CID: 802722
• PubChem ID: 44717668
• Update Time: 2025-05-20

2,3-Difluoro-5-nitrophenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 2,3-Difluoro-5-nitrobenzeneboronic acid
• (2,3-Difluoro-5-nitrophenyl)boronic acid
• 2,3-Difluoro-5-nitrophenylboronic acid
• Boronic acid,B-(2,3-difluoro-5-nitrophenyl)-
• D71374
• MFCD09027242
• A858920
• EN300-1141800
• DTXSID40660283
• AB92765
• SCHEMBL15668612
• AKOS015854241
• CS-0175131
• (2,3-Difluoro-5-nitrophenyl)boronicacid
• 957060-82-1
• BS-24589
• (2,3-Difluoro-5-nitro-phenyl)boronic acid

• MDL： MFCD09027242
• Inchi： 1S/C6H4BF2NO4/c8-5-2-3(10(13)14)1-4(6(5)9)7(11)12/h1-2,11-12H
• InChI Key： AARSYRVYLRWEBG-UHFFFAOYSA-N
• SMILES： FC1=C(C=C(C=C1B(O)O)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 203.02000
• Monoisotopic Mass: 203.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 86.3A^2

Experimental Properties

• Color/Form: NA
• Density: 1.6±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 373.4±52.0 °C at 760 mmHg
• Flash Point: -3.7±22.6 °C
• PSA: 86.28000
• LogP: 0.07600

2,3-Difluoro-5-nitrophenylboronic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 2,3-Difluoro-5-nitrophenylboronic acid

Comprehensive Analysis of 2,3-Difluoro-5-nitrophenylboronic acid (CAS 957060-82-1): Properties, Applications, and Innovations

2,3-Difluoro-5-nitrophenylboronic acid (CAS 957060-82-1) is a specialized boronic acid derivative that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique nitro and difluoro substitutions, serves as a versatile building block in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic synthesis. Its molecular structure, C₆H₄BF₂NO₄, combines reactivity with stability, making it invaluable for designing advanced small-molecule inhibitors and functional materials.

In recent years, the demand for fluorinated boronic acids like 2,3-Difluoro-5-nitrophenylboronic acid has surged due to their role in developing PET radiotracers and bioconjugation probes. Researchers increasingly search for "nitrophenylboronic acid applications" and "difluoroarylboronic acid synthesis," reflecting its relevance in targeted drug delivery and bioimaging. The compound’s electron-withdrawing groups enhance its reactivity in palladium-catalyzed reactions, a topic frequently explored in peer-reviewed journals.

From an industrial perspective, 957060-82-1 is pivotal in optimizing high-throughput screening workflows. Its compatibility with automated synthesis platforms aligns with trends toward AI-driven molecular design, a hot topic in cheminformatics communities. Users often query "boronic acid stability under aqueous conditions"—a property where this compound excels due to its hydrolytic resistance, critical for biocompatible applications.

Environmental and regulatory considerations further highlight its advantages. Unlike traditional intermediates, 2,3-Difluoro-5-nitrophenylboronic acid exhibits low ecological toxicity, addressing growing concerns about "green chemistry alternatives." Its role in metal-free catalysis research also responds to searches for "ustainable synthetic methods," making it a candidate for EPA-approved processes.

Innovations in crystal engineering have utilized this compound to construct porous organic frameworks, a response to the booming interest in "MOF precursors." The nitro group facilitates post-synthetic modifications, enabling tailored surface functionalization—a key requirement in nanotechnology and sensor development.

In summary, 2,3-Difluoro-5-nitrophenylboronic acid (CAS 957060-82-1) bridges fundamental research and industrial applications. Its multifaceted chemistry answers pressing questions in drug discovery, materials science, and environmental sustainability, solidifying its position as a high-value chemical entity in the scientific lexicon.